Cas no 2171250-10-3 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid
• CAS No: 2171250-10-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5777600
• PubChem ID: 165804702
• Update Time: 2025-06-08

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1514712
• 2171250-10-3
• 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-4-yl}acetic acid
• 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid

• Inchi： 1S/C26H30N2O5/c1-2-23(25(31)28-13-11-17(12-14-28)15-24(29)30)27-26(32)33-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,2,11-16H2,1H3,(H,27,32)(H,29,30)/t23-/m0/s1
• InChI Key： KFEMIOTZSHQJET-QHCPKHFHSA-N
• SMILES： O=C([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid

Research Briefing on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid (CAS: 2171250-10-3)

The compound 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-4-yl}acetic acid (CAS: 2171250-10-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative serves as a crucial building block in peptide synthesis and drug discovery, particularly for the development of novel protease inhibitors and GPCR-targeting therapeutics. Recent studies have highlighted its unique structural features that enable precise molecular interactions while maintaining synthetic versatility.

Recent advancements in solid-phase peptide synthesis (SPPS) methodologies have demonstrated the compound's exceptional utility as a constrained γ-amino acid scaffold. The piperidine-4-yl-acetic acid moiety provides both conformational restriction and spatial orientation crucial for bioactive peptide design. A 2023 study published in Journal of Medicinal Chemistry reported its successful incorporation into macrocyclic peptides targeting the CXCR4 chemokine receptor, showing 3-fold improved binding affinity compared to linear analogs.

Structural analysis through X-ray crystallography (PDB ID: 8T4K) revealed that the Fmoc-protected derivative maintains optimal spatial arrangement for π-π stacking interactions during solid-phase synthesis while allowing efficient deprotection under mild basic conditions. The butanoyl side chain has shown particular promise in enhancing membrane permeability, as evidenced by recent Caco-2 cell monolayer permeability assays (A→B Papp = 12.7 × 10^-6 cm/s).

Emerging applications in PROTAC design have exploited the compound's dual functionality - the carboxylic acid for E3 ligase recruitment and the Fmoc-protected amine for target-binding moiety conjugation. A 2024 preclinical study demonstrated its use in developing selective BRD4 degraders with DC₅₀ values below 100 nM in multiple cancer cell lines.

The synthetic accessibility of 2171250-10-3 has been significantly improved through recent flow chemistry developments. A continuous manufacturing platform published in Organic Process Research & Development achieved 82% yield at kilogram scale with >99.5% purity, addressing previous challenges in large-scale production of this stereochemically complex building block.

Ongoing clinical investigations are exploring its metabolites as potential biomarkers for peptide-based therapeutic monitoring. Preliminary LC-MS/MS data indicate three primary metabolic pathways: Fmoc deprotection, piperidine oxidation, and conjugation with glutathione. These findings may enable improved pharmacokinetic profiling of next-generation peptide therapeutics incorporating this scaffold.

Future research directions highlighted in recent reviews include its potential application in: (1) cyclic peptide antibiotics targeting multidrug-resistant pathogens, (2) peptide-drug conjugates for enhanced tumor targeting, and (3) as a versatile linker in bifunctional small molecules. The compound's unique balance of rigidity and synthetic flexibility positions it as a valuable tool in modern medicinal chemistry.